molecular formula C15H23NO2 B312730 2-ethyl-N-(4-methoxyphenyl)hexanamide

2-ethyl-N-(4-methoxyphenyl)hexanamide

Cat. No.: B312730
M. Wt: 249.35 g/mol
InChI Key: HQFWUYHXVFNTHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Ethyl-N-(4-methoxyphenyl)hexanamide is a synthetic amide derivative characterized by a hexanamide backbone with a 2-ethyl substituent and a 4-methoxyphenyl aromatic group.

Properties

Molecular Formula

C15H23NO2

Molecular Weight

249.35 g/mol

IUPAC Name

2-ethyl-N-(4-methoxyphenyl)hexanamide

InChI

InChI=1S/C15H23NO2/c1-4-6-7-12(5-2)15(17)16-13-8-10-14(18-3)11-9-13/h8-12H,4-7H2,1-3H3,(H,16,17)

InChI Key

HQFWUYHXVFNTHR-UHFFFAOYSA-N

SMILES

CCCCC(CC)C(=O)NC1=CC=C(C=C1)OC

Canonical SMILES

CCCCC(CC)C(=O)NC1=CC=C(C=C1)OC

Origin of Product

United States

Comparison with Similar Compounds

2-Ethyl-N-(5-Methyl-1,5-Naphthyl)Hexanamide

  • Structure : Replaces the 4-methoxyphenyl group with a 5-methyl-1,8-naphthyridin-2(1H)-one moiety.
  • Synthesis: Synthesized via reaction of 2-ethylhexanoyl chloride with 7-amino-4-methyl-1,8-naphthyridin-2(1H)-one in dry pyridine (65% yield) .
  • Higher molecular weight (C₁₆H₂₁N₃O₂ vs. C₁₅H₂₃NO₂) may reduce solubility in nonpolar solvents compared to the methoxyphenyl analogue.
  • Characterization : Confirmed via ¹H/¹³C NMR and ESI-MS .

2-Ethyl-N-(4-Hydroxy-3-(Pyrrolidin-1-Ylmethyl)Phenyl)Hexanamide (3.26)

  • Structure : Features a hydroxyl (-OH) group at the para position and a pyrrolidin-1-ylmethyl substituent at the meta position.
  • Synthesis : Derived from 2-ethyl-N-(4-hydroxyphenyl)hexanamide via Mannich reaction with paraformaldehyde and pyrrolidine (61% yield) .
  • The tertiary amine (pyrrolidine) introduces basicity, altering pharmacokinetic properties such as membrane permeability.
  • Purification : Flash column chromatography (CH₂Cl₂:MeOH gradient) .

N-Octyl-6-{2-Methoxy-5-[Hydroxy-Bis(4-Methoxyphenyl)Methyl]Phenyl}Hexanamide (28d)

  • Structure : Contains a bulky bis(4-methoxyphenyl)hydroxymethyl group and an octyl chain.
  • Synthesis : Prepared via a multi-step procedure involving amide coupling (90% yield) .
  • Key Differences: Extended alkyl chain (octyl) enhances lipophilicity, favoring lipid membrane interactions.
  • Characterization : ESI-TOF HRMS (m/z = 574.3535 [M–OH]⁺) .

2-Ethyl-N-(2-Methoxy-5-Nitrophenyl)Hexanamide

  • Structure: Nitro (-NO₂) substituent at the meta position and methoxy at the ortho position.
  • Key Differences :
    • The nitro group is strongly electron-withdrawing, reducing electron density on the aromatic ring and altering reactivity in electrophilic substitution reactions.
    • Ortho-methoxy group may induce steric strain, affecting conformational flexibility .

Physicochemical and Structural Analysis

Table 1: Comparative Data for 2-Ethyl-N-(4-Methoxyphenyl)Hexanamide and Analogues

Compound Name Molecular Formula Molecular Weight Key Substituents Yield Key Spectral Data (References)
2-Ethyl-N-(4-methoxyphenyl)hexanamide C₁₅H₂₃NO₂ 249.35 4-OCH₃ N/A Not reported
2-Ethyl-N-(5-methyl-1,5-naphthyl)hexanamide C₁₆H₂₁N₃O₂ 299.36 Naphthyridinone, 5-CH₃ 65% ¹H NMR (δ 1.2–3.4), ESI-MS
3.26 C₁₉H₂₉N₂O₂ 317.45 4-OH, 3-(pyrrolidin-1-ylmethyl) 61% Rf = 0.39 (CH₂Cl₂:MeOH)
28d C₃₆H₄₈NO₅ 574.78 Bis(4-OCH₃), octyl chain 90% HRMS m/z = 574.3535

Discussion of Structural Modifications and Implications

  • Electron-Donating vs. Electron-Withdrawing Groups : Methoxy and hydroxyl groups enhance solubility and stability, whereas nitro groups may improve resistance to nucleophilic attack but reduce bioavailability .
  • Steric Effects : Bulky substituents (e.g., bis-methoxyphenyl in 28d) may hinder interactions with flat binding pockets but improve metabolic stability .
  • Biological Relevance: Compounds with tertiary amines (e.g., 3.26) or heterocycles (e.g., naphthyridinone) are often explored for CNS activity due to enhanced blood-brain barrier penetration .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.